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Compound of Interest

Compound Name: Coco dimethylamine oxide

Cat. No.: B1164952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biodegradability and

environmental impact of coco dimethylamine oxide. Drawing from a range of scientific

studies and regulatory assessments, this document consolidates key data on its environmental

fate, ecotoxicity, and the standardized methodologies used for its evaluation.

Coco dimethylamine oxide, a widely used amphoteric surfactant in consumer and industrial

products, is recognized for its favorable environmental profile, primarily due to its ready

biodegradability and low potential for bioaccumulation.[1][2][3][4] This guide will delve into the

quantitative data supporting these characteristics, detail the experimental protocols for their

assessment, and provide visual representations of key processes and logical frameworks.

Biodegradability
Coco dimethylamine oxide is consistently classified as "readily biodegradable," indicating that

it is expected to be substantially degraded by microorganisms in the environment.[1][3][4][5][6]

This rapid degradation is a critical factor in its low environmental risk profile.[7]

Aerobic Biodegradation
Under aerobic conditions, such as those found in wastewater treatment plants and surface

waters, coco dimethylamine oxide undergoes rapid and extensive mineralization.[8] Studies
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have shown that it is efficiently removed in wastewater treatment processes, with removal rates

exceeding 96%.[9]

Table 1: Aerobic Biodegradability of Coco Dimethylamine Oxide

Test
Guideline

Inoculum
Source

Duration
Biodegrada
tion

Conclusion Reference

OECD 301D Not specified 28 days 93%

Readily

Biodegradabl

e

[1]

OECD 314A Sewer Water Not specified
>76%

mineralization

Rapidly

Biodegraded
[8]

OECD 303A
Activated

Sludge
Not specified

>97%

mineralization

Rapid and

Complete

Biodegradatio

n

[8]

Anaerobic Biodegradability
The European Union Ecolabel program reports that coco dimethylamine oxide is also

anaerobically degradable.[6] This is significant for environments where oxygen is limited, such

as in some sediments and anaerobic digesters.

Environmental Fate and Bioaccumulation
The environmental fate of coco dimethylamine oxide is characterized by its rapid degradation

and low potential to persist or bioaccumulate.[1][2][5]

Fate in Wastewater Treatment
Upon disposal "down the drain," amine oxides are rapidly biodegraded in sewer systems and

during activated sludge wastewater treatment.[8] Monitoring studies of wastewater treatment

plant effluents have confirmed low levels of amine oxides, with mean concentrations of C12

and C14 amine oxides at 52.8 and 20.1 ng/L, respectively.[8]
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Bioaccumulation Potential
Coco dimethylamine oxide has a low potential for bioaccumulation in aquatic organisms.[1][5]

This is supported by its log n-octanol/water partition coefficient (Kow) of less than 2.7.[1]

Ecotoxicity
While readily biodegradable, coco dimethylamine oxide can exhibit toxicity to aquatic

organisms, a characteristic typical of cationic surfactants.[7][10] It is classified as very toxic to

aquatic life.[11][12][13]

Table 2: Aquatic Toxicity of Coco Dimethylamine Oxide

Organism
Group

Endpoint Value (mg/L) Chain Length Reference

Alga

(Desmodesmus

subspicatus)

Chronic QSAR Not specified C8 to C16 [10]

Invertebrate

(Daphnia magna)
Acute QSAR Not specified C8 to C16 [10]

Fish (Danio rerio) Acute QSAR Not specified C8 to C16 [10]

Various Aquatic

Organisms

HC5 (Hazardous

Concentration for

5%)

0.052 C12 [10]

Freshwater green algae are generally considered the most sensitive species to the acute and

chronic effects of cocoalkyldimethyl amine oxides.[1][5]

Experimental Protocols
The determination of the biodegradability of chemical substances like coco dimethylamine
oxide is performed using standardized test guidelines developed by organizations such as the

Organisation for Economic Co-operation and Development (OECD). The OECD 301 series of

tests are designed to assess "ready biodegradability."
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OECD 301B: CO₂ Evolution Test
The OECD 301B test is a widely used method to determine the ultimate biodegradability of a

substance by measuring the amount of carbon dioxide produced.[14][15][16][17]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms (typically from activated sludge) and aerated in the dark or diffuse light at a

constant temperature.[17] The degradation is followed by the determination of the CO₂

produced, which is trapped in a suitable absorbent (e.g., barium hydroxide or sodium

hydroxide) and measured by titration, or by an infrared analyzer.[17] The test usually lasts for

28 days.[15]

Pass Level: A substance is considered readily biodegradable if at least 60% of the theoretical

maximum CO₂ evolution is reached within a 10-day window during the 28-day test period.[15]

[18]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Degradation pathway of coco dimethylamine oxide.
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OECD 301B Experimental Workflow

Preparation of Test Medium
(Mineral Salts, Inoculum)

Addition of Test Substance
(Coco Dimethylamine Oxide)

Incubation (28 days, dark, aerobic)

CO₂ Trapping
(e.g., Ba(OH)₂ or NaOH solution)

CO₂-free air supply

Measurement of Evolved CO₂

(Titration or IR Analyzer)

Calculation of % Biodegradation

Evaluation against Pass Level
(>60% in 10-day window)
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Environmental Risk Assessment Logic

Exposure Assessment
(e.g., Predicted Environmental Concentration - PEC)

Risk Characterization
(PEC/PNEC Ratio)

Effects Assessment
(e.g., Predicted No-Effect Concentration - PNEC)

Risk Conclusion
(e.g., Safe for aquatic environment)

Data Inputs:
- Production Volume

- Use Patterns
- Environmental Fate (Biodegradation, Partitioning)

Data Inputs:
- Aquatic Toxicity Data (LC₅₀, EC₅₀)

- Chronic Toxicity Data (NOEC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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